2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[[(2-chloroacetyl)-propan-2-ylamino]methyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H27ClN2O3/c1-11(2)18(13(19)9-16)10-12-7-6-8-17(12)14(20)21-15(3,4)5/h11-12H,6-10H2,1-5H3
• InChI Key: VJFNJTPITWGWGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCN1C(=O)OC(C)(C)C)C(=O)CCl
• Molecular Formula: C15H27ClN2O3
• DSSTOX Substance ID: DTXSID001111129
• Molecular Weight: 318.84 g/mol
• CAS RN: 1353946-25-4

Description

“2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester” is a complex organic compound. It contains several functional groups, including a chloroacetyl group, an isopropylamino group, a pyrrolidine ring, and a tert-butyl ester group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, the chloroacetyl group could be introduced using a compound like chloroacetyl chloride. The isopropylamino group could be introduced through a reaction with isopropylamine. The pyrrolidine ring could be formed through a cyclization reaction. Finally, the tert-butyl ester could be introduced through a reaction with tert-butyl alcohol and a suitable catalyst.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The chloroacetyl group would introduce a polar, reactive site into the molecule. The isopropylamino group would introduce basicity and potential for hydrogen bonding. The pyrrolidine ring would introduce rigidity and steric bulk. Finally, the tert-butyl ester would introduce further steric bulk and potential for interesting interactions due to the tert-butyl group’s three-dimensional structure.

Chemical Reactions Analysis

This compound could undergo a variety of chemical reactions. The chloroacetyl group could undergo nucleophilic substitution reactions. The isopropylamino group could participate in acid-base reactions. The pyrrolidine ring could potentially undergo reactions at the nitrogen atom. The tert-butyl ester group could undergo reactions typical of esters, such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, it would likely be a solid at room temperature due to the presence of multiple polar groups. Its solubility would depend on the solvent used.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it were used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as pharmaceuticals or materials science. Additionally, research could be conducted to improve the synthesis of this compound, making it more efficient or environmentally friendly.